Cas no 482335-20-6 (1,2-Benzenediol, 4-[(3-pyridinylimino)methyl]- (9CI))

• Product Name: 1,2-Benzenediol, 4-[(3-pyridinylimino)methyl]- (9CI)
• CAS No: 482335-20-6
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 1016852
• PubChem ID: 611852
• Update Time: 2025-04-20

1,2-Benzenediol, 4-[(3-pyridinylimino)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-[(3-pyridinylimino)methyl]- (9CI)
• 2-hydroxy-4-[(pyridin-3-ylamino)methylidene]cyclohexa-2,5-dien-1-one
• Pyridine-3-amine, N-(3,4-dihydroxybenzylidene)-
• WTZSZNXNIMYWOV-VGOFMYFVSA-N
• 482335-20-6
• 1,2-benzenediol,4-[(3-pyridinylimino)methyl]-
• DB-267321
• 1,2-BENZENEDIOL, 4-[(3-PYRIDINYLIMINO)METHYL]-
• Oprea1_707072
• 4-[(E)-(3-Pyridinylimino)methyl]-1,2-benzenediol #

• Inchi： 1S/C12H10N2O2/c15-11-4-3-9(6-12(11)16)7-14-10-2-1-5-13-8-10/h1-8,15-16H/b14-7+
• InChI Key： WTZSZNXNIMYWOV-VGOFMYFVSA-N
• SMILES： OC1=C(C=CC(/C=N/C2C=NC=CC=2)=C1)O

Computed Properties

• Exact Mass: 214.074227566g/mol
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 65.7Ų